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Compound of Interest

Compound Name: 5-deoxy-L-ribose
CAS No.: 18555-65-2
Cat. No.: B100109
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core characteristics of known
isomers of the molecular formula C5H1004. This document is intended to serve as a valuable
resource for researchers, scientists, and professionals involved in drug development and
related fields by presenting detailed physicochemical data, biological activities, and relevant
experimental protocols.

Introduction

The molecular formula C5H1004 represents a number of isomeric compounds with diverse
chemical structures and biological functions. This guide focuses on four prominent isomers: 2-
deoxy-D-ribose, 2,3-dihydroxy-3-methylbutanoic acid, monoacetin, and methyl
dimethoxyacetate. Each of these compounds possesses unique properties and plays distinct
roles in biological systems and chemical synthesis, making them subjects of interest in various
scientific disciplines.

Physicochemical Properties
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A summary of the key physicochemical properties of the C5H1004 isomers is presented below

for easy comparison.

2,3-dihydroxy-

Methyl
2-deoxy-D- 3- ] )
Property . . Monoacetin Dimethoxyacet
ribose methylbutanoi
. ate
c acid
Molecular Weight  134.13 g/mol 134.13 g/mol [1] 134.13 g/mol 134.13 g/mol
Colorless to pale
Appearance White solid - yellow viscous Colorless liquid
liquid[2]
Melting Point 91 °C[3] - 3 °C[4] -
Boiling Point - - 258 °C[4] 140-142 °CI[5]
_ 1.096 g/mL at 25
Density - - 1.21 g/mL[4] oc
Solubility in
Very soluble[3] Soluble Soluble[2][4] Soluble[5]
Water
CAS Number 533-67-5 1756-18-9[1] 26446-35-5[4] 89-91-8

Isomer Profiles
2-deoxy-D-ribose

2-deoxy-D-ribose is a critical monosaccharide and a fundamental component of

deoxyribonucleic acid (DNA).[3] Its name signifies that it is a deoxy sugar derived from ribose

through the loss of a hydroxyl group at the 2-position.[3]

» DNA Synthesis: As a key structural element of DNA, 2-deoxy-D-ribose is central to genetic

information storage and transmission in all living organisms.

e Angiogenesis: 2-deoxy-D-ribose has been shown to promote the formation of new blood

vessels.[6] This pro-angiogenic activity is comparable to that of Vascular Endothelial Growth
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Factor (VEGF) and involves the upregulation of endogenous VEGF and Interleukin-8 (IL-8)
production.[6]

* Apoptosis: Paradoxically, at higher concentrations, 2-deoxy-D-ribose can induce
programmed cell death (apoptosis) in various cell types. This process is linked to the
generation of oxidative stress and the depletion of intracellular glutathione (GSH).[7]
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Signaling cascade of 2-deoxy-D-ribose in promoting angiogenesis.

Apoptosis Induction Pathway of 2-deoxy-D-ribose
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Mechanism of 2-deoxy-D-ribose-induced apoptosis.

Endothelial Cell Tube Formation Assay:
This assay is used to assess the pro-angiogenic potential of 2-deoxy-D-ribose in vitro.

* Preparation: Thaw a basement membrane matrix, such as Matrigel, on ice. Coat the wells of
a 96-well plate with a thin layer of the matrix and allow it to solidify at 37°C for 30 minutes.[8]

¢ Cell Seeding: Harvest endothelial cells (e.g., HUVECSs) and resuspend them in serum-free
medium. Seed the cells onto the prepared matrix.[8]
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o Treatment: Add 2-deoxy-D-ribose to the wells at the desired concentration. Include a vehicle
control and a positive control (e.g., VEGF).[8]

 Incubation: Incubate the plate at 37°C in a humidified incubator with 5% CO2 for 4-18 hours.

[6]

e Analysis: Visualize and quantify the formation of tube-like structures using a microscope.
Parameters such as the number of branch points and total tube length can be measured
using imaging software.[8]

Apoptosis Assay (Annexin V & Propidium lodide Staining):
This flow cytometry-based assay detects apoptosis induced by 2-deoxy-D-ribose.

e Cell Treatment: Culture cells (e.g., human fibroblasts) and treat them with the desired
concentration of 2-deoxy-D-ribose for a specified duration (e.g., 24 hours).[7]

o Cell Harvesting and Staining: Harvest both adherent and floating cells. Wash the cells with
cold PBS and resuspend them in Annexin V binding buffer. Add Annexin V-FITC and
Propidium lodide (PI) to the cell suspension and incubate in the dark at room temperature for
15 minutes.[8]

o Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Annexin V-FITC
will stain apoptotic cells, while PI will stain necrotic or late apoptotic cells.[8]

Experimental Workflow for Apoptosis Assay
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Workflow for detecting apoptosis using Annexin V and Pl staining.
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2,3-dihydroxy-3-methylbutanoic acid

2,3-dihydroxy-3-methylbutanoic acid, also known as a,(3-dihydroxyisovalerate, is a dihydroxy
monocarboxylic acid.[1]

This compound is a key intermediate in the biosynthesis of branched-chain amino acids,
specifically valine, leucine, and isoleucine.[9] It is also involved in the biosynthesis of
pantothenate and coenzyme A.[9]

e Amino Acid Biosynthesis: In this pathway, 2,3-dihydroxy-3-methylbutanoic acid is produced
from 3-hydroxy-3-methyl-2-oxobutanoic acid by the enzyme ketol-acid reductoisomerase. It
is subsequently converted to 2-oxoisovalerate by the enzyme dihydroxy-acid dehydratase.[9]

Branched-Chain Amino Acid Biosynthesis Pathway

3-Hydroxy-3-methyl- Reduction o o o
2-oxobutanoic aci 2,3-dihydroxy-3-methylbutanoic aci id
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Role of 2,3-dihydroxy-3-methylbutanoic acid in BCAA biosynthesis.

Monoacetin

Monoacetin, also known as glycerol monoacetate, is the ester of glycerol and acetic acid.[10]

Monoacetin is commercially produced through the esterification of glycerol with acetic acid.
This reaction can be catalyzed by various acids.

Experimental Protocol for Monoacetin Synthesis:

o Reactants and Catalyst: Glycerol and acetic acid are the primary reactants. A solid acid
catalyst, such as Amberlyst 36, can be used.[11]

o Reaction Conditions: The reaction is typically carried out in a reflux system at elevated
temperatures (e.g., 90-110°C).[11] The molar ratio of acetic acid to glycerol and the catalyst
loading are key parameters that can be optimized.[4]
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e Reaction Monitoring and Purification: The progress of the reaction can be monitored by
techniques such as gas chromatography. After the reaction is complete, the product mixture
can be purified to isolate monoacetin.

Synthesis Workflow for Monoacetin
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:
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General workflow for the synthesis of monoacetin.
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Monoacetin is widely used in the food industry as an emulsifier and stabilizer.[2] It also finds
applications in the pharmaceutical and cosmetic industries as a solvent and humectant.[10]

Methyl Dimethoxyacetate

Methyl dimethoxyacetate is an organic compound that functions as a versatile chemical
intermediate.

Several methods exist for the synthesis of methyl dimethoxyacetate, including:
e Carbonylation: Synthesis from methanol or methylal through a carbonylation reaction.
o Esterification: Synthesis from methoxyacetic acid and methanol via an esterification reaction.

o Oxidation and Esterification: Synthesis from ethylene glycol monomethyl ether through
oxidation to methoxyacetic acid, followed by esterification with methanol.

Methyl dimethoxyacetate is an important intermediate in the synthesis of various organic
compounds, including pharmaceuticals and agrochemicals. It is also used as a solvent and in
polymerization reactions.

Conclusion

The isomers of C5H1004 exhibit a remarkable range of chemical and biological properties.
From the fundamental role of 2-deoxy-D-ribose in genetics and its dual capacity in
angiogenesis and apoptosis, to the metabolic importance of 2,3-dihydroxy-3-methylbutanoic
acid, and the industrial applications of monoacetin and methyl dimethoxyacetate, these
compounds highlight the profound impact of isomeric variations on molecular function. This
guide provides a foundational understanding of these isomers, offering valuable insights for
researchers and professionals in the fields of chemistry, biology, and medicine. Further
investigation into the signaling pathways and biological effects of these molecules will
undoubtedly continue to uncover new opportunities for therapeutic and industrial innovation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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